Cas no 1072004-32-0 (Methyl 3-fluoro-5-hydroxybenzoate)

Methyl 3-fluoro-5-hydroxybenzoate structure
1072004-32-0 structure
Product Name:Methyl 3-fluoro-5-hydroxybenzoate
CAS No:1072004-32-0
MF:C8H7FO3
MW:170.137786149979
MDL:MFCD14698043
CID:856454
PubChem ID:46311142
Update Time:2025-04-19

Methyl 3-fluoro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-fluoro-5-hydroxybenzoate
    • ACMC-2098nu
    • AG-L-20262
    • ANW-15496
    • CTK4A5053
    • MolPort-008-146-011
    • SureCN851412
    • Methyl3-Fluoro-5-hydroxybenzoate
    • DIIVOKPOASIMNV-UHFFFAOYSA-N
    • FCH924623
    • SY026558
    • 3-fluoro-5-hydroxybenzoic acid methyl ester
    • AX8250284
    • 5-Fluoro-3-hydroxybenzoic acid methyl ester
    • Z6924
    • ST24047826
    • SCHEMBL851412
    • DTXSID20673215
    • 1072004-32-0
    • AC2842
    • AKOS006333272
    • AS-61275
    • Z1201627882
    • CS-0150829
    • EN300-7370421
    • DB-114706
    • MFCD14698043
    • MDL： MFCD14698043
    • Inchi： 1S/C8H7FO3/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4,10H,1H3
    • InChI Key： DIIVOKPOASIMNV-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C(=O)OC)C=1)O

Computed Properties

  • Exact Mass: 170.03800
  • Monoisotopic Mass: 170.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 290.7±25.0 ºC (760 Torr),
  • Flash Point: 129.6±23.2 ºC,
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 1.31790

Methyl 3-fluoro-5-hydroxybenzoate Pricemore >>

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Methyl 3-fluoro-5-hydroxybenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1072004-32-0)Methyl 3-fluoro-5-hydroxybenzoate
Order Number:A895677
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:52
Price ($):515.0/206.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1072004-32-0)Methyl 3-fluoro-5-hydroxybenzoate
A895677
Purity:99%/99%
Quantity:25g/10g
Price ($):515.0/206.0
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